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Compound of Interest

Compound Name: Butyl nonadecan-1-oate

CAS No.: 26718-87-6

Cat. No.: B12660167

Get Quote

Introduction: The Case for Biocatalysis in Wax Ester
Synthesis
Butyl nonadecanoate (CH₃(CH₂)₁₇COOCH₂(CH₂)₂CH₃) is a long-chain wax ester, a class of

molecules with significant applications in the cosmetic, pharmaceutical, and lubricant industries

due to their hydrophobic and thermal properties.[1] Traditionally, ester synthesis is achieved

through chemical methods like Fischer esterification, which often require harsh conditions such

as high temperatures and strong acid catalysts.[2] These processes can lead to undesirable

side products, are energy-intensive, and pose environmental concerns.[3]

Enzymatic synthesis presents a compelling "green" alternative.[4] Lipases (EC 3.1.1.3),

particularly when immobilized, serve as highly specific and efficient biocatalysts that operate

under mild conditions.[5][6] This approach offers numerous advantages, including higher

product purity, reduced energy consumption, easier product purification, and the ability to label

the final product as "natural," which enhances its market appeal.[7][8][9] This protocol details

the synthesis of butyl nonadecanoate via direct esterification of nonadecanoic acid and 1-

butanol using Novozym® 435, an immobilized Candida antarctica lipase B, renowned for its

high stability and broad substrate tolerance.[10]
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Principle of the Reaction: Lipase-Catalyzed
Esterification
The synthesis of butyl nonadecanoate is achieved through the direct esterification of

nonadecanoic acid with 1-butanol, catalyzed by a lipase. The overall reaction is reversible:

Nonadecanoic Acid + 1-Butanol ⇌ Butyl Nonadecanoate + Water

Lipases catalyze this reaction through a "Ping-Pong Bi-Bi" mechanism.[10][11] In this model,

the enzyme first reacts with the fatty acid (Substrate A), releasing water and forming a covalent

acyl-enzyme intermediate. Subsequently, the alcohol (Substrate B) attacks this intermediate,

leading to the formation of the ester (Product P) and regeneration of the free enzyme. The use

of an organic solvent and an immobilized enzyme shifts the equilibrium towards product

formation by helping to remove the water byproduct from the enzyme's microenvironment.

Materials, Reagents, and Instrumentation
Reagents
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Reagent Grade Supplier Cat. No. (Example)

Nonadecanoic Acid

(≥98%)
ReagentPlus® Sigma-Aldrich N35007

1-Butanol (Anhydrous,

≥99.8%)
ACS Grade Fisher Scientific A399-4

Novozym® 435

(Candida antarctica

lipase B, immobilized)

Industrial Grade
Novozymes/Sigma-

Aldrich
L4777

n-Hexane (Anhydrous,

95%)
ACS Grade VWR VW4150-4

Sodium Hydroxide

(NaOH)
ACS Grade - -

Ethanol (95%) Laboratory Grade - -

Phenolphthalein

Indicator Solution
1% in Ethanol - -

Silica Gel for Column

Chromatography
60 Å, 230-400 mesh - -

Anhydrous Sodium

Sulfate (Na₂SO₄)
ACS Grade - -

Instrumentation
Magnetic stirrer with heating capabilities

Shaking incubator with temperature control (e.g., 50°C)

Reaction vessel (e.g., 100 mL screw-cap Erlenmeyer flask)

Burette (50 mL) for titration

Rotary evaporator
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Vacuum filtration apparatus

Glass column for chromatography

Analytical balance

Experimental Protocol
This protocol is designed for a laboratory-scale synthesis yielding a high conversion of

substrates to the desired ester.

Step 1: Substrate and Enzyme Preparation
Prepare Substrate Solution: In a 100 mL screw-cap Erlenmeyer flask, dissolve 2.98 g (10

mmol) of nonadecanoic acid in 40 mL of anhydrous n-hexane. Gentle warming (to ~40°C) on

a hotplate stirrer may be required to fully dissolve the fatty acid.

Add Alcohol: Once the acid is fully dissolved, add 1.48 g (20 mmol) of 1-butanol to the flask.

The use of a 2:1 molar ratio of alcohol to acid helps to drive the reaction equilibrium towards

the product.[1]

Add Enzyme: Weigh 0.30 g (approximately 10% by weight of the acid substrate) of

Novozym® 435 and add it to the reaction mixture. Immobilized lipases are the catalysts of

choice as they are easily recovered and reused, significantly reducing process costs.[5][10]

Step 2: The Esterification Reaction
Incubation: Securely cap the flask to prevent solvent evaporation. Place the flask in a

shaking incubator set to 50°C and 200 rpm. The choice of 50°C is a balance between

enhancing reaction kinetics and maintaining enzyme stability.[12][13]

Reaction Time: Allow the reaction to proceed for 24 hours. This duration is typically sufficient

to achieve high conversion rates for long-chain ester synthesis.[12]

Monitoring (Optional but Recommended): The progress of the reaction can be monitored by

measuring the decrease in fatty acid concentration.

Pause the shaking and allow the enzyme beads to settle.
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Carefully withdraw a small aliquot (e.g., 0.5 mL) of the supernatant.

Titrate the aliquot against a standardized 0.1 M NaOH solution using phenolphthalein as

an indicator to determine the remaining amount of nonadecanoic acid.[14]

Step 3: Product Recovery and Purification
Enzyme Removal: After the reaction period, cool the flask to room temperature. Separate the

immobilized enzyme from the reaction mixture by vacuum filtration. Wash the recovered

enzyme beads with 10 mL of fresh n-hexane to remove any adsorbed product; this wash can

be combined with the filtrate. The recovered Novozym® 435 can be dried under vacuum and

stored for reuse in subsequent batches.[12]

Solvent Evaporation: Transfer the filtrate to a round-bottom flask and remove the n-hexane

and excess 1-butanol using a rotary evaporator.

Purification via Column Chromatography: The resulting crude product will contain the desired

butyl nonadecanoate along with residual unreacted nonadecanoic acid.

Prepare a silica gel column using a slurry of silica in n-hexane.

Dissolve the crude product in a minimal amount of n-hexane and load it onto the column.

Elute the column first with pure n-hexane. Butyl nonadecanoate, being less polar, will elute

first.

Monitor the fractions using Thin Layer Chromatography (TLC).

After the ester has been eluted, a more polar solvent mixture (e.g., hexane:ethyl acetate

95:5) can be used to elute the remaining nonadecanoic acid.

Combine the pure ester fractions and remove the solvent via rotary evaporation to yield

the purified Butyl Nonadecanoate as a waxy solid or oil.

Visualization of the Workflow
The following diagram illustrates the complete experimental process from reagent setup to final

product purification.
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Step 1: Preparation

Step 2: Reaction

Step 3: Purification

Weigh Substrates:
- Nonadecanoic Acid

- 1-Butanol

Combine in Flask

Weigh Enzyme:
Novozym® 435

Measure Solvent:
n-Hexane

Incubate with Shaking
50°C, 200 rpm, 24h

 Start Reaction

Optional: Monitor via Titration Filter to Recover Enzyme

 Reaction Complete

 Recovered Enzyme for Reuse

Evaporate Solvent
(Rotary Evaporator)

 Filtrate

Purify via
Silica Column

 Crude Product

Pure Butyl Nonadecanoate

 Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eprints.usm.my [eprints.usm.my]

2. pdf.benchchem.com [pdf.benchchem.com]

3. mdpi.com [mdpi.com]

4. Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity - PMC
[pmc.ncbi.nlm.nih.gov]

5. dl.begellhouse.com [dl.begellhouse.com]

6. scielo.br [scielo.br]

7. eurekaselect.com [eurekaselect.com]

8. benthamdirect.com [benthamdirect.com]

9. researchgate.net [researchgate.net]

10. A kinetic study on the Novozyme 435-catalyzed esterification of free fatty acids with
octanol to produce octyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Kinetic and thermodynamic studies on the enzymatic synthesis of wax ester catalyzed by
lipase immobilized on glutaraldehyde-activated rice husk particles - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. longdom.org [longdom.org]

To cite this document: BenchChem. [Application Note & Protocol: Enzymatic Synthesis of
Butyl Nonadecanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12660167/docs#application-note-protocol-enzymatic-
synthesis-of-butyl-nonadecanoate]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12660167?utm_src=pdf-custom-synthesis#bc-rfq
http://eprints.usm.my/55025/1/Conceptual%20Study%20Of%20Enzymatic%20Wax%20Ester%20Synthesis%20In%20The%20Batch%20Reactor%20At%20Steady%20State%20And%20Isothermal%20Conditions_Ngu%20Hung%20Hui_K4_2021_ESAR.pdf
https://pdf.benchchem.com/1668/Comparative_study_of_chemical_vs_enzymatic_synthesis_of_butyl_butyrate.pdf
https://www.mdpi.com/2073-4344/15/4/375
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348620/
https://www.dl.begellhouse.com/journals/74e300906b6eb358,521e53d66c7ac2e8,01859fab37ad7734.html?msg=de_no_user
https://www.scielo.br/j/babt/a/tRRWvHbTyMLXpL8qtV4gLrG/?lang=en
https://www.eurekaselect.com/public/article/79587
https://www.benthamdirect.com/content/journals/coc/10.2174/1385272821666161108123326
https://www.researchgate.net/publication/311750868_Enzymatic_Syntheses_of_Esters_-_Green_Chemistry_for_Valuable_Food_Fuel_and_Fine_Chemicals
https://pubmed.ncbi.nlm.nih.gov/26334440/
https://pubmed.ncbi.nlm.nih.gov/26334440/
https://www.researchgate.net/publication/281541719_A_kinetic_study_on_the_Novozyme_435-catalyzed_esterification_of_free_fatty_acids_with_octanol_to_produce_octyl_esters
https://pubmed.ncbi.nlm.nih.gov/29574490/
https://pubmed.ncbi.nlm.nih.gov/29574490/
https://pubmed.ncbi.nlm.nih.gov/29574490/
https://www.researchgate.net/publication/271859339_Lipase-Catalyzed_Synthesis_of_Palm-Based_Wax_Esters
https://www.longdom.org/open-access/enzymatic-synthesis-of-fatty-esters-by-lipase-from-porcine-pancreas-30152.html
https://www.benchchem.com/product/b12660167/docs#application-note-protocol-enzymatic-synthesis-of-butyl-nonadecanoate
https://www.benchchem.com/product/b12660167/docs#application-note-protocol-enzymatic-synthesis-of-butyl-nonadecanoate
https://www.benchchem.com/product/b12660167/docs#application-note-protocol-enzymatic-synthesis-of-butyl-nonadecanoate
https://www.benchchem.com/product/b12660167/docs#application-note-protocol-enzymatic-synthesis-of-butyl-nonadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12660167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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